Anti-Coccidial Utility vs. Antibacterial Analogs
The target compound, identified as '2-methyl-5-nitrothiophene-3-sulfonamide', is explicitly claimed in US Patent 3,639,613A as a member of a series of nitrothiophene sulfonamides, carboxamides, and dicarboxamides with anti-coccidial and growth-promoting activity in poultry [1]. The patent defines an 'active compound' as one that reduces coccidial infection by more than 50% when administered at 0.05% in feed, tested in 11-day-old Moyer breed birds infected with 100,000 sporulated oocysts of Eimeria tenella per bird [1]. In contrast, the well-studied 5-nitrothiophene-2-sulfonamide (CAS 17510-82-6) and 4-nitrothiophene-2-sulfonamide are characterized primarily as antibacterial agents via dihydropteroate synthase (DHPS) inhibition, with no anti-coccidial indication reported [2]. This represents a differentiated application space anchored in patent documentation rather than in vitro antibacterial screening alone.
| Evidence Dimension | Anti-coccidial activity in Eimeria tenella-infected poultry |
|---|---|
| Target Compound Data | Claimed as active anti-coccidial agent in US3639613A; active defined as >50% infection reduction at 0.05% dietary inclusion [1] |
| Comparator Or Baseline | 5-Nitrothiophene-2-sulfonamide and 4-nitrothiophene-2-sulfonamide: no anti-coccidial indication reported; characterized as antibacterial DHPS inhibitors [2] |
| Quantified Difference | Qualitative differentiation in therapeutic indication (anti-coccidial vs. antibacterial); no head-to-head coccidiosis data available for comparators |
| Conditions | In vivo poultry model: oral administration in feed at 0.05% w/w; infection with 100,000 sporulated E. tenella oocysts; activity scored by cecal lesion reduction and mortality [1] |
Why This Matters
For procurement decisions in veterinary parasitology research or poultry health product development, the patent-documented anti-coccidial application provides a rationale for selection that is absent for the 2-sulfonamide regioisomers.
- [1] Dunn GL, et al. US Patent 3,639,613A. Composition and methods for controlling coccidiosis in poultry employing nitrothiophene derivatives. Filed 1972. URL: https://patents.google.com/patent/US3639613A/en View Source
- [2] Bulkacz J, Apple MA, Craig JC, Naik AR. Thiophene analogs of sulfanilamide: Bacterial growth inhibitors. J Pharm Sci. 1968;57:1017-1019. doi:10.1002/jps.2600570621 View Source
